2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol

• Molecular Formula: C20H12Cl2N2O2
• Molecular Weight: 383.2 g/mol
• IUPAC Name: 2-[4-(2,3-dichlorophenoxy)quinazolin-2-yl]phenol
• InChI: InChI=1S/C20H12Cl2N2O2/c21-14-8-5-11-17(18(14)22)26-20-12-6-1-3-9-15(12)23-19(24-20)13-7-2-4-10-16(13)25/h1-11,25H
• InChI Key: BMLQDILBOVXCGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=CC=C3O)OC4=C(C(=CC=C4)Cl)Cl

Description

2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol is a synthetic quinazoline derivative characterized by a quinazoline core substituted at position 2 with a phenol group and at position 4 with a 2,3-dichlorophenoxy moiety. This structure confers unique electronic and steric properties, making it a candidate for biological and pharmacological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol typically involves multiple steps, starting with the preparation of the quinazoline core. One common method involves the cyclization of anthranilic acid derivatives with appropriate reagents to form the quinazoline ring. The dichlorophenoxy group is then introduced through a nucleophilic substitution reaction, followed by the attachment of the phenol group under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinazoline N-oxides under specific conditions.

Reduction: Reduction reactions can convert the quinazoline ring to dihydroquinazoline derivatives.

Substitution: The phenol and dichlorophenoxy groups can participate in electrophilic and nucleophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve controlled temperatures, pH levels, and the use of solvents like dichloromethane or ethanol .

Major Products Formed

The major products formed from these reactions include quinazoline N-oxides, dihydroquinazoline derivatives, and various substituted phenol and dichlorophenoxy compounds .

Scientific Research Applications

2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol involves its interaction with specific molecular targets and pathways. The quinazoline ring can interact with enzymes and receptors, modulating their activity. The phenol group can participate in hydrogen bonding and other interactions, enhancing the compound’s binding affinity to its targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of phenolic quinazolines and structurally related derivatives. Below is a detailed comparison with key analogs, categorized by structural and functional similarities:

Phenolic Derivatives with Dichlorophenoxy Substituents

• Triclosan (5-chloro-2-(2,4-dichlorophenoxy)phenol): Structure: Differs by replacing the quinazoline ring with a simple phenol backbone. Chlorine substituents are at positions 5 (phenol ring) and 2,4 (phenoxy group). Activity: A well-known antimicrobial agent targeting bacterial enoyl-acyl carrier protein reductase (InhA). Studies indicate that the 2,4-dichlorophenoxy group is critical for binding to InhA, but the absence of a quinazoline ring limits its interaction with eukaryotic enzymes . Key Difference: The quinazoline core in the target compound may offer additional π-π stacking or hydrophobic interactions in enzyme binding compared to triclosan’s simpler structure.
• TCU (5-hexyl-2-(2-methylphenoxy)phenol): Structure: Features a hexyl chain at position 5 and a 2-methylphenoxy group instead of dichlorophenoxy. Activity: Acts as a substrate mimic for InhA but shows reduced inhibitory potency compared to dichlorinated analogs due to weaker electron-withdrawing effects and steric hindrance from the hexyl group .

Quinazoline-Based Pesticides

• Quinconazole (3-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl)-4(3H)-quinazolinone): Structure: Includes a triazole group at position 2 and a dichlorophenyl group at position 3. Activity: A fungicide targeting cytochrome P450 enzymes. The triazole moiety is critical for metal coordination in enzyme active sites, a feature absent in the target compound . Key Difference: The phenol group in the target compound may enhance solubility but reduce membrane permeability compared to quinconazole’s lipophilic triazole substituent.
• Fluquinconazole (3-(2,4-dichlorophenyl)-6-fluoro-4(3H)-quinazolinone): Structure: Contains a fluorine atom at position 6 and a dichlorophenyl group. Activity: Broad-spectrum antifungal activity due to fluorine’s electronegativity enhancing binding to sterol biosynthesis enzymes. The absence of fluorine in the target compound may limit similar efficacy .

Quinazoline Derivatives with Diverse Substituents

• 2-{4-[(2,4-Dichlorobenzyl)oxy]phenyl}-3-[4-(dimethylamino)phenyl]-2,3-dihydroquinazolin-4(1H)-one: Structure: Features a dihydroquinazolinone core with a dimethylaminophenyl group and a dichlorobenzyloxy substituent. This compound’s dihydroquinazolinone core may also confer conformational flexibility .

• Methyl 4-[(3-methylphenyl)sulfanyl]-2-quinazolinyl sulfide :

  • Structure : Substituted with methylphenylsulfanyl and methylsulfanyl groups.
  • Activity : Sulfur-containing groups enhance lipophilicity and metal-binding capacity, which are absent in the target compound. Such derivatives are often explored for anticancer or antiviral applications .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference
2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol	Quinazoline	2-phenol, 4-(2,3-dichlorophenoxy)	Enzyme inhibition (hypothetical)
Triclosan	Phenol	5-Cl, 2-(2,4-dichlorophenoxy)	Antimicrobial
TCU	Phenol	5-hexyl, 2-(2-methylphenoxy)	InhA substrate mimic
Quinconazole	Quinazolinone	2-triazole, 3-(2,4-dichlorophenyl)	Fungicidal

Table 2: Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Solubility	LogP (Predicted)
2-[4-(2,3-Dichlorophenoxy)-2-quinazolinyl]phenol	C₁₉H₁₁Cl₂N₂O₂	382.21	Low in water	~4.2
Triclosan	C₁₂H₇Cl₃O₂	289.54	Low in water	4.7
Quinconazole	C₁₄H₁₀Cl₂N₄O	333.16	Moderate in DMSO	3.9

Key Research Findings

• Enzyme Inhibition: Triclosan’s 2,4-dichlorophenoxy group is critical for InhA binding, but quinazoline derivatives like the target compound may exhibit enhanced selectivity due to their rigid aromatic cores .
• Environmental Impact: Chlorinated phenols (e.g., triclosan) are persistent pollutants, whereas quinazoline-based compounds may degrade more rapidly due to hydrolytic cleavage of the heterocyclic ring .
• Antifungal Activity: Fluorine or triazole substituents in quinazolinones (e.g., fluquinconazole) significantly enhance antifungal potency compared to non-halogenated analogs .

Biological Activity

The compound 2-[4-(2,3-dichlorophenoxy)-2-quinazolinyl]phenol is a member of the quinazoline family, known for its diverse biological activities. Quinazolines and their derivatives have been extensively studied for their potential therapeutic applications, particularly in oncology, due to their ability to interact with various biological targets.

Anticancer Properties

Quinazoline derivatives, including 2-[4-(2,3-dichlorophenoxy)-2-quinazolinyl]phenol, have shown significant anticancer activity. Research indicates that these compounds can inhibit cell proliferation in various cancer cell lines. For instance, studies have demonstrated that quinazoline derivatives exhibit IC50 values ranging from 2.44 to 9.43 μM against HepG2 and HCT-116 cell lines, indicating potent cytotoxic effects .

The biological activity of this compound is attributed to its ability to intercalate with DNA and inhibit topoisomerase II (Topo II), an enzyme crucial for DNA replication and transcription. The presence of the dichlorophenoxy group enhances the lipophilicity of the compound, facilitating its cellular uptake and interaction with DNA .

Case Studies

• Study on Anticancer Activity : A recent study synthesized various quinazoline derivatives and evaluated their cytotoxicity using the MTT assay. The results indicated that 2-[4-(2,3-dichlorophenoxy)-2-quinazolinyl]phenol exhibited significant antiproliferative activity against breast cancer cell lines, confirming its potential as a therapeutic agent .
• Molecular Docking Studies : Molecular docking analyses revealed that 2-[4-(2,3-dichlorophenoxy)-2-quinazolinyl]phenol binds effectively to specific receptors involved in cancer cell growth inhibition. The binding affinity was compared with known anticancer drugs, showing promising results for future drug development .

Data Table: Biological Activity Summary

Activity	Cell Line	IC50 (μM)	Mechanism
Cytotoxicity	HepG2	6.29	Topo II inhibition
Cytotoxicity	HCT-116	2.44	DNA intercalation
Antiproliferative	MCF-7	Not specified	Receptor binding